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Compound of Interest

Compound Name: 2-Benzofuraneacetic acid

Cat. No.: B7902921

Get Quote

Executive Summary
2-Benzofuranacetic acid (also known as 1-benzofuran-2-ylacetic acid) is a critical heterocyclic

building block in medicinal chemistry. It serves as a pharmacophore scaffold for developing

anti-arrhythmic, anti-tumor, and anti-microbial agents. While standard Safety Data Sheets

(SDS) provide regulatory compliance data, this guide synthesizes that information into

actionable laboratory protocols, ensuring researchers can handle this compound with both

safety and scientific rigor.

Key Safety Insight: As an irritant to the respiratory tract and eyes, this compound requires strict

engineering controls (fume hoods) during weighing and synthesis. Its structural integrity is best

preserved under refrigerated conditions (2–8°C) to prevent potential decarboxylation or

oxidation over time.

Chemical Identity & Physical Properties
Understanding the physicochemical properties is the first step in designing self-validating

experiments. The following data consolidates parameters from major suppliers (Sigma-Aldrich,

Ambeed).
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Property Data Relevance to Protocol

CAS Number 62119-70-4
Unique identifier for

inventory/SDS retrieval.

Formula C₁₀H₈O₃ Stoichiometric calculations.

Molecular Weight 176.17 g/mol
Critical for molarity

calculations.

Appearance White to off-white solid
Discoloration (yellowing)

indicates degradation.

Melting Point 96–99°C (approx.)
Purity verification via capillary

melting point.

Solubility DMSO, Methanol, DCM
Compatible with standard

organic synthesis solvents.

pKa ~3.8 (Predicted)
Acidic; requires base (e.g.,

DIPEA) in coupling reactions.

Hazard Identification & Risk Management (The SDS
Core)
This section translates GHS classifications into practical risk management strategies.

GHS Classification (29 CFR 1910.1200 / EU CLP)
Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)

Skin Corrosion/Irritation: Category 2 (H315)[1][2]

Serious Eye Damage/Irritation: Category 2A (H319)[1][2]

STOT - Single Exposure: Category 3 (Respiratory System) (H335)[2]

Critical PPE & Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W005955.pdf
https://aksci.com/sds/3402DD_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W005955.pdf
https://aksci.com/sds/3402DD_SDS.pdf
https://aksci.com/sds/3402DD_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7902921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory: Do not handle on an open bench. Weighing must occur inside a certified

chemical fume hood. If dust formation is unavoidable outside a hood, use a NIOSH-

approved N95 or P100 respirator.

Ocular: Chemical splash goggles are mandatory. Safety glasses are insufficient due to the

risk of fine dust entering the eye and causing severe irritation (H319).

Dermal: Nitrile gloves (minimum thickness 0.11 mm) provide adequate splash protection.

Emergency Response Logic
The following diagram outlines the immediate decision logic for exposure incidents, ensuring

rapid mitigation of H315/H319 hazards.

Exposure Incident

Identify Exposure Type

Eye Contact
(H319)

Skin Contact
(H315)

Inhalation
(H335)

Flush with water
for 15+ mins
(Lift eyelids)

Wash with soap & water
Remove contam. clothing

Move to fresh air
Support breathing

Seek Medical Attention
(Show SDS)

Click to download full resolution via product page

Figure 1: Emergency response decision tree based on GHS hazard classifications for 2-

Benzofuranacetic acid.
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Handling, Storage & Stability Protocol
Proper storage is not just a safety requirement but a scientific necessity to maintain reagent

integrity for reproducible results.

Storage Conditions:

Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature for short

periods, long-term storage in the cold prevents slow decarboxylation common to arylacetic

acids.

Environment: Keep under an inert atmosphere (Argon or Nitrogen) if possible, or ensuring

the container is tightly sealed to prevent moisture absorption (hygroscopic potential).

Stability Indicators:

Self-Validation: Before use, inspect the solid. If it has turned yellow or brown, check purity

via LC-MS or NMR. A distinct "vinegar-like" smell may indicate hydrolysis or degradation.

Strategic Application in Drug Discovery
2-Benzofuranacetic acid is a versatile intermediate. Its carboxylic acid moiety allows for facile

diversification, making it ideal for Fragment-Based Drug Discovery (FBDD).

Pharmacophore Utility: The benzofuran ring mimics the indole structure found in tryptophan

but with altered hydrogen-bonding properties (H-bond acceptor only). This is useful for

targeting G-protein-coupled receptors (GPCRs) and kinases.

Key Reactions:

Amidation: Coupling with amines to form benzofuran-acetamides (common in H3 receptor

antagonists).

Reduction: Conversion to 2-(benzofuran-2-yl)ethanol.

Esterification: Protection of the acid for further ring substitutions.
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Experimental Protocol: Standardized Amide
Coupling
This protocol demonstrates the safe and effective use of 2-Benzofuranacetic acid in a drug

discovery workflow, specifically an amide coupling using HATU. This method is chosen for its

high yield and mild conditions, minimizing safety risks associated with acid chlorides.

Objective: Synthesize N-benzyl-2-(benzofuran-2-yl)acetamide.

Reagents & Equipment
Substrate: 2-Benzofuranacetic acid (1.0 eq)

Amine: Benzylamine (1.1 eq)

Coupling Agent: HATU (1.2 eq)

Base: DIPEA (Diisopropylethylamine) (3.0 eq)

Solvent: Anhydrous DMF or DCM (0.1 M concentration)

Step-by-Step Workflow
Preparation (Safety First):

Don PPE (Gloves, Goggles, Lab Coat).

Set up a 25 mL round-bottom flask with a magnetic stir bar inside a fume hood.

Activation:

Dissolve 2-Benzofuranacetic acid (176 mg, 1.0 mmol) in DMF (10 mL).

Add HATU (456 mg, 1.2 mmol) and DIPEA (0.52 mL, 3.0 mmol).

Observation: The solution may turn slightly yellow (activation of the acid). Stir for 10

minutes at Room Temperature (RT).

Coupling:
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Add Benzylamine (1.1 mmol) dropwise.

Stir at RT for 2–4 hours.

Monitoring: Check progress via TLC (System: 50% EtOAc/Hexanes) or LC-MS. Look for

the disappearance of the acid peak (MW 176) and appearance of the product (MW ~265).

Work-up (Risk Mitigation):

Dilute reaction with Ethyl Acetate (30 mL).

Wash with 1M HCl (removes unreacted amine/DIPEA), then Sat. NaHCO₃ (removes

unreacted acid), then Brine.

Safety Note: Acid/Base washes can generate gas/heat. Vent separatory funnel frequently.

Isolation:

Dry organic layer over MgSO₄, filter, and concentrate in vacuo.

Experimental Logic Diagram
The following flow illustrates the critical control points in the synthesis to ensure safety and

purity.

Weighing & Prep
(Fume Hood Required)

Acid Activation
(HATU/DIPEA)

Dissolve Amine Addition
(Reaction)

+ Amine QC Check
(LC-MS/TLC)

t = 2h
Incomplete

Extraction
(Acid/Base Wash)

Complete Pure Amide
Target

Dry & Conc.

Click to download full resolution via product page

Figure 2: Synthetic workflow for amide coupling of 2-Benzofuranacetic acid, highlighting safety

control points.

Regulatory & Compliance Status
For researchers moving from discovery to scale-up, understanding the regulatory landscape is

vital.
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TSCA (USA): Not listed on the public inventory. Strictly for Research & Development (R&D)

use only under the supervision of a technically qualified individual (40 CFR 720.36).

REACH (Europe): Generally not pre-registered for high volume. Treat as a novel substance.

Disposal: Dispose of as hazardous chemical waste (Category: Organic Acid). Do not pour

down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7902921/docs#2-benzofuranacetic-acid-technical-
safety-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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